Cas no 80859-07-0 (6-methoxy-1-[(trimethylsilyl)oxy]-1,2,3,4-tetrahydronaphthalene-1-carbonitrile)

• Product name: 6-methoxy-1-[(trimethylsilyl)oxy]-1,2,3,4-tetrahydronaphthalene-1-carbonitrile
• CAS No: 80859-07-0
• MF: C₁₅H₂₁NO₂Si
• MW: 275.41824
• CID: 1801753
• PubChem ID: 187279

6-methoxy-1-[(trimethylsilyl)oxy]-1,2,3,4-tetrahydronaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1-[(trimethylsilyl)oxy]-1,2,3,4-tetrahydronaphthalene-1-carbonitrile
• 6-methoxy-1-trimethylsilyloxy-3,4-dihydro-2H-naphthalene-1-carbonitrile
• 80859-07-0
• 6-methoxy-1-trimethylsilyloxy-tetralin-1-carbonitrile
• 6-methoxy -1-(trimethylsilanyloxy)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile
• 6-methoxy-1-(trimethylsilanyloxy)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile
• DTXSID101001589
• 1-cyano-1-trimethylsiloxy-6-methoxy-1,2,3,4-tetrahydronaphthalene
• RRKRHTAHELQMFY-UHFFFAOYSA-N
• 1,2,3,4-Tetrahydro-6-methoxy-1-[(trimethylsilyl)oxy]-1-naphthalenecarbonitrile
• 6-Methoxy-1-((trimethylsilyl)oxy)-1,2,3,4-tetrahydronaphthalene-1-carbonitrile
• AKOS011844117
• SCHEMBL7570951
• DB-180399

• Inchi： InChI=1S/C15H21NO2Si/c1-17-13-7-8-14-12(10-13)6-5-9-15(14,11-16)18-19(2,3)4/h7-8,10H,5-6,9H2,1-4H3
• InChI Key： RRKRHTAHELQMFY-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C(CCC2)(C#N)O[Si](C)(C)C

Computed Properties

• Exact Mass: 275.134155447g/mol
• Monoisotopic Mass: 275.134155447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų